Cas no 25915-36-0 (2-Hydroxy-5-methylhexanoic acid)

2-Hydroxy-5-methylhexanoic acid structure
25915-36-0 structure
Product Name:2-Hydroxy-5-methylhexanoic acid
CAS No:25915-36-0
MF:C7H14O3
MW:146.184262752533
CID:5785134
PubChem ID:19437215
Update Time:2024-03-01

2-Hydroxy-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 2-hydroxy-5-methylhexanoic acid
    • SCHEMBL406554
    • CS-0237492
    • EN300-1843869
    • AKOS006377052
    • Hexanoic acid, 2-hydroxy-5-methyl-
    • 25915-36-0
    • 2-Hydroxy-5-methylhexanoic acid
    • Inchi: 1S/C7H14O3/c1-5(2)3-4-6(8)7(9)10/h5-6,8H,3-4H2,1-2H3,(H,9,10)
    • InChI Key: PFEZQIWIVSFGSC-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)CCC(C)C

Computed Properties

  • Exact Mass: 146.094294304g/mol
  • Monoisotopic Mass: 146.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 109
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • Density: 1.067±0.06 g/cm3(Predicted)
  • Melting Point: 60 °C
  • Boiling Point: 150 °C(Press: 16 Torr)
  • pka: 3.86±0.23(Predicted)

2-Hydroxy-5-methylhexanoic acid Pricemore >>

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